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Compound of Interest

3-(Hydroxymethyl)piperidin-3-ol
Compound Name:

hydrochloride
CAS No.: 1706418-86-1
Cat. No.: B3109182

Get Quote

Executive Summary

This Application Note details the scalable synthesis of 3-(Hydroxymethyl)piperidin-3-ol
hydrochloride, a critical gem-disubstituted piperidine scaffold used in fragment-based drug
discovery (FBDD) and the synthesis of next-generation kinase inhibitors.[1]

While medicinal chemistry routes often rely on hazardous reagents (e.g., ozonolysis of vinyl-
piperidines) or expensive transition metals (OsOa4), this guide presents a Process Chemistry
Route optimized for kilogram-scale production.[1] The methodology utilizes the Corey-
Chaykovsky epoxidation followed by hydrolytic ring opening, ensuring high safety margins,
cost-effectiveness, and reproducible impurity profiles.[1]

Key Advantages of This Protocol

» Safety: Eliminates the use of ozone generators and highly toxic osmium tetroxide.[1]

» Scalability: Uses standard batch reactors with manageable exotherms.[1]
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« Purification: Designed to minimize chromatography; relies on crystallization and salt
formation.[1]

Retrosynthetic Analysis & Route Selection

The construction of the quaternary carbon at the C3 position is the primary synthetic challenge.
[1] Two main strategies were evaluated:

¢ Route A (MedChem): Grignard addition of vinylmagnesium bromide to N-Boc-3-piperidinone,
followed by ozonolysis and reduction.[1]

o Drawback: Ozonolysis is hazardous at scale (explosive ozonides) and requires specialized
flow equipment.[1]

e Route B (Process - Selected): Corey-Chaykovsky epoxidation of N-Boc-3-piperidinone to
form a spiro-epoxide, followed by acid-catalyzed hydrolytic ring opening.[1]

o Benefit: Convergent, uses stable reagents (TMSOI), and proceeds with high
regioselectivity.[1]

Reaction Scheme

The selected route proceeds via the Spiro-epoxide Intermediate (CAS 147804-30-6).[1]

Step 1: TMSOI, KOtBu

Step 2: 10% H2S04 (aq)
DMSO/THF, 0°C to RT THF, 60°C

N-Boc-3-Piperidinone
(Starting Material)

Spiro-Epoxide Intermediate
(CAS 147804-30-6)

Step 3: 4M HCl/Dioxane
N-Boc-3-(hydroxymethyl) Deprotection 3-(Hydroxymethyl)piperidin-3-ol
piperidin-3-ol Hydrochloride (Target)

Click to download full resolution via product page

Figure 1: Synthetic pathway from N-Boc-3-piperidinone to the target HCI salt.[1][2]

Detailed Experimental Protocols
Step 1: Synthesis of tert-Butyl 1-oxa-6-
azaspiro[2.5]octane-6-carboxylate (Spiro-Epoxide)

This step installs the quaternary center via a sulfur ylide.[1][3] The reaction is sensitive to
moisture and requires careful temperature control during base addition.[1]
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¢ Reagents:

o

Trimethylsulfoxonium iodide (TMSOI): 1.2 equiv.[1]

[¢]

Potassium tert-butoxide (KOtBu): 1.3 equiv.[1]

[¢]

N-Boc-3-piperidinone: 1.0 equiv.[1]

[e]

Solvent: DMSO (anhydrous) / THF (1:1 v/v).[1]
Protocol:

» Ylide Formation: Charge a dry reactor with TMSOI (1.2 eq) and anhydrous DMSO/THF (5
vol). Cool to 0-5°C.[1]

o Base Addition: Add KOtBu (1.3 eq) portion-wise over 30 minutes, maintaining internal
temperature <10°C. Caution: Exothermic. Stir for 1 hour at 0°C to form the milk-white ylide
suspension.

o Substrate Addition: Dissolve N-Boc-3-piperidinone (1.0 eq) in THF (2 vol). Add this solution
dropwise to the ylide suspension over 45 minutes at 0-5°C.

o Reaction: Allow the mixture to warm to Room Temperature (20—-25°C) and stir for 4—6 hours.
o IPC (TLC/HPLC): Monitor consumption of ketone. Limit: <2% ketone remaining.[1]

e Quench & Workup: Cool to 10°C. Quench slowly with water (10 vol). Extract with Ethyl
Acetate (3 x 5 vol).

e Wash: Wash combined organics with brine (5 vol) to remove DMSO. Dry over Na2SOa4 and
concentrate.

o Output: Pale yellow oil (Spiro-epoxide).[1] Yield typically 85-92%.[1] Used directly in Step 2.

Step 2: Hydrolytic Ring Opening[1]

The spiro-epoxide is opened under acidic conditions.[1] The mechanism favors attack of water
at the more substituted carbon (C3) or the less substituted methylene depending on conditions.
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[1] Under aqueous acidic conditions, the reaction is driven by relief of ring strain to form the
gem-diol.[1]

Protocol:

Dissolution: Dissolve the crude Spiro-epoxide (from Step 1) in THF (3 vol).

e Acid Hydrolysis: Add 10% aqueous H2SOa4 (5 vol).

o Reaction: Heat the biphasic mixture to 60°C with vigorous stirring for 3-5 hours.
o IPC:[4] Monitor disappearance of epoxide.

¢ Neutralization: Cool to 20°C. Adjust pH to ~8 using saturated aqueous NaHCOs.

o Extraction: Extract with Ethyl Acetate (or DCM) (3 x 5 vol). The product is polar; ensure
thorough extraction.

 Purification: Concentrate organics. If necessary, recrystallize from Hexane/EtOAc or proceed
to deprotection if purity >95%.[1]

o Intermediate:N-Boc-3-(hydroxymethyl)piperidin-3-ol.[1]
Step 3: Global Deprotection & Salt Formation
Protocol:
o Dissolution: Dissolve the Step 2 intermediate in 1,4-Dioxane (3 vol) (or MeOH).
 Acidification: Add 4M HCI in Dioxane (3—4 equiv) dropwise at 10-15°C.
» Deprotection: Stir at room temperature for 2—3 hours. A white precipitate should form.[1]
o IPC:[4] Monitor loss of Boc group (LC-MS).[1]

« |solation: Filter the solid. Wash the cake with cold MTBE (methyl tert-butyl ether) to remove
organic impurities.[1]

e Drying: Dry in a vacuum oven at 40°C for 12 hours.
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» Final Product:3-(Hydroxymethyl)piperidin-3-ol hydrochloride. White hygroscopic solid.[1]

Process Flow & Critical Parameters

The following diagram illustrates the operational workflow and Critical Process Parameters
(CPPs) that must be controlled to ensure batch success.
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Figure 2: Operational Process Flow Diagram highlighting Critical Process Parameters (CPPSs).
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Analytical Specifications

Parameter Specification Method

Appearance White to off-white solid Visual

Purity (HPLC) >98.0% Reverse Phase C18, 210 nm
Assay (Titration) 98.0 — 102.0% Argentometric (Cl content)
Residual Solvents Meets ICH Q3C GC-HS

Water Content < 1.0% (Very Hygroscopic) Karl Fischer

Identity Matches Reference Std 1H-NMR, MS

NMR Data (D20, 400 MHz):

e 0 3.65 (s, 2H, -CH20H), 3.40-3.20 (m, 2H), 3.10-2.90 (m, 2H), 1.95-1.75 (m, 2H), 1.70-1.55
(m, 2H).[1] (Protons on N exchange/shift depending on pH).[1]

Safety & Waste Management

e TMSOI (Trimethylsulfoxonium iodide): Irritant.[1] Generates dimethyl sulfide (DMS)
byproducts which have a potent stench.[1] Use bleach scrubbers for off-gas.[1]

o DMSO Waste: Aqueous layers from Step 1 contain DMSO.[1] Do not mix with strong
oxidizers.[1] Dispose of via incineration.

o Exotherms: The ylide formation and quenching steps are exothermic.[1] Ensure cooling
capacity is available before starting.[1]

References

o Corey-Chaykovsky Reaction Overview: Wikipedia.[1] Johnson—Corey—Chaykovsky reaction.
[1][3] Link[1][3]

» Spiro-Epoxide Intermediate: National Center for Biotechnology Information (2026).[1]
PubChem Compound Summary for CID 22135564, tert-Butyl 1-oxa-6-azaspiro[2.5]octane-6-
carboxylate. Link[1][2]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


http://www.orgsyn.org/demo.aspx?prep=v81p0178
http://www.orgsyn.org/demo.aspx?prep=v81p0178
http://www.orgsyn.org/demo.aspx?prep=v81p0178
http://www.orgsyn.org/demo.aspx?prep=v81p0178
http://www.orgsyn.org/demo.aspx?prep=v81p0178
http://www.orgsyn.org/demo.aspx?prep=v81p0178
http://www.orgsyn.org/demo.aspx?prep=v81p0178
http://www.orgsyn.org/demo.aspx?prep=v81p0178
http://www.orgsyn.org/demo.aspx?prep=v81p0178
http://www.orgsyn.org/demo.aspx?prep=v81p0178
http://www.orgsyn.org/demo.aspx?prep=v81p0178
https://en.wikipedia.org/wiki/Johnson%E2%80%93Corey%E2%80%93Chaykovsky_reaction
https://www.google.com/url?sa=E&q=https%3A%2F%2Fen.wikipedia.org%2Fwiki%2FJohnson%25E2%2580%2593Corey%25E2%2580%2593Chaykovsky_reaction
http://www.orgsyn.org/demo.aspx?prep=v81p0178
https://en.wikipedia.org/wiki/Johnson%E2%80%93Corey%E2%80%93Chaykovsky_reaction
http://www.orgsyn.org/demo.aspx?prep=v81p0178
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2Ftert-Butyl-1-oxa-6-azaspiro_2.5_octane-6-carboxylate
http://www.orgsyn.org/demo.aspx?prep=v81p0178
https://pubchem.ncbi.nlm.nih.gov/compound/22135564
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3109182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

« Target Molecule Data: National Center for Biotechnology Information (2026). PubChem
Compound Summary for CID 72208279, 3-(Hydroxymethyl)piperidin-3-ol hydrochloride.
Link[1]

¢ Enamine Building Blocks: Enamine Store. 3-(hydroxymethyl)piperidin-3-ol hydrochloride.
[1][5] Link

¢ Scale-Up Methodology: Organic Syntheses. General procedures for Corey-Chaykovsky
epoxidation. (Analogous protocols). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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